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Introduction

Penicillin-Streptomycin (often abbreviated as Pen-Strep or P/S) is a widely used liquid mixture
of the antibiotics Penicillin G and Streptomycin sulfate. It is the most common antibiotic solution
employed in mammalian cell culture to prevent bacterial contamination.[1] The combination of
these two antibiotics provides a broad spectrum of activity against both Gram-positive and
Gram-negative bacteria, making it an effective prophylactic agent in routine cell culture.[2][3][4]

Mechanism of Action

The efficacy of Penicillin-Streptomycin lies in the synergistic action of its two components,
which target different essential bacterial processes.[2][5]

o Penicillin: As a B-lactam antibiotic, Penicillin acts by inhibiting the final stage of bacterial cell
wall synthesis.[3][6] It specifically binds to and inactivates the DD-transpeptidase enzyme,
which is responsible for cross-linking the peptidoglycan chains that provide structural
integrity to the cell wall.[6] This disruption leads to cell lysis and death, and is most effective
against Gram-positive bacteria, which have a thick peptidoglycan wall.[1][4][6]

o Streptomycin: As an aminoglycoside antibiotic, Streptomycin functions by binding to the 30S
subunit of the bacterial ribosome.[3][7][8] This binding interferes with protein synthesis by
causing a misreading of the mRNA code, ultimately inhibiting the production of essential
proteins and leading to bacterial death.[2][8] Streptomycin is effective against most Gram-
negative bacteria and also some Gram-positive bacteria.[1][4][5]
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¢ Synergistic Effect: The two antibiotics work together effectively. Penicillin's action of

disrupting the bacterial cell wall is believed to facilitate the entry of Streptomycin into the

bacterium, enhancing its access to the ribosomal target.[2][5][9]

Facilitates Entry

Inhibits mmad  Streptomycin

Binds & Inhibits

Bacterial Cell
4

Cell Wall Synthesis

Bacterial Cell Death

30S Ribosome

Protein Synthesis

Click to download full resolution via product page

Diagram 1: Synergistic mechanism of Penicillin-Streptomycin.
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Important Considerations for Use

While Pen-Strep is a valuable tool, its routine use is a subject of debate. Researchers should
be aware of the following points:

o Masking Contamination: Antibiotics can suppress the growth of contaminants without
eliminating them, potentially masking low-level or antibiotic-resistant infections, including
mycoplasma.[10]

o Cytotoxicity: While generally safe at recommended concentrations, higher levels can be toxic
to some cell lines.[2][3] It is crucial to perform a dose-response test when working with a new
or sensitive cell line.[3]

o Off-Target Effects: The use of antibiotics can alter the biology of mammalian cells. Studies
have shown that Pen-Strep can induce changes in gene expression, affect cell
differentiation, and alter metabolic pathways.[5][10][11][12] For instance, streptomycin has
been shown to reduce protein synthesis and differentiation in C2C12 myotubes.[12][13]

» Antibiotic Resistance: Prolonged and unnecessary use of antibiotics in cell culture can
contribute to the development of resistant bacterial strains.[5]

Data Presentation

Table 1: Recommended Concentrations and Storage

Parameter Specification Source(s)

10,000 units/mL Penicillin
Stock Solution (100X) & 10,000 pg/mL [14]
Streptomycin

Typical Dilution 1:100 in cell culture medium [2][14]
) ) ] 100 units/mL Penicillin & 100
Final Working Concentration ) [5]
pg/mL Streptomycin
Stock Solution Storage -20°C, protected from light [31[14]
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| Stability in Medium | Stable for approximately 3 days at 37°C |[5] |

Table 2: Antimicrobial Spectrum

Agent Primary Target Ineffective Against  Source(s)

Mycoplasma,

o Gram-positive Fungi, Yeast, most
Penicillin _ . [1][41[5]116]
bacteria Gram-negative
bacteria

Gram-negative )
. ) Mycoplasma, Fungi,
Streptomycin bacteria (also some [1114151181
N Yeast
Gram-positive)

| Pen-Strep Combination | Broad spectrum: Gram-positive and Gram-negative bacteria |
Mycoplasma, Fungi, Yeast |[3][10] |

Table 3: Documented Off-Target Effects on Mammalian Cells

Cell Type Observed Effect Source(s)

High concentrations

. promoted differentiation
Mouse Embryonic Stem

into cardiomyocytes via [11]
Cells

suppression of the
p38/INK MAPK pathway.

Streptomycin reduced protein
C2C12 Myotubes synthesis rate and myotube [12][13]
diameter.

Stimulated tyrosinase activities
B16/F10 Melanoma Cells and melanin content at routine [15]

concentrations.

| General | Can alter the expression of genes related to stress response and metabolism. |[5]
[10]]
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Experimental Protocols

Protocol 1: Routine Use of Penicillin-Streptomycin in Cell Culture

This protocol describes the standard procedure for supplementing cell culture medium with a

100X Pen-Strep stock solution.
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Start: Prepare Culture Medium Start: Prepare Cell Suspension

1. Thaw 100X Pen-Strep stock 1. Seed cells in a multi-well plate
at room temperature or 37°C. at standard density in antibiotic-free medium.

: l

2. Gently swirl the stock
solution to ensure homogeneity.

: l

2. Incubate for 24h to allow attachment.

3. Work in a sterile environment 3. Prepare serial dilutions of Pen-Strep in medium
(e.g., laminar flow hood). (e.g., 0X, 1X, 2X, 5X, 10X, 20X).
4. Calculate required volume. 4. Replace medium in wells with the
(e.g., 5 mL for 500 mL medium) Pen-Strep concentration series.

' l

5. Aseptically add Pen-Strep
to the culture medium (1:100 dilution).

: l

5. Incubate for 48-72h.

6. Mix the supplemented medium 6. Observe cells daily for signs of toxicity
thoroughly by swirling. (morphology, confluency, debris).
7. Store supplemented medium at 4°C. 7. Analyze viability (e.g., Trypan Blue, MTT assay)
Store Pen-Strep stock at -20°C. to determine the toxic concentration.

@ium is rea@ End: Cytotoxicity level d@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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